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Compound of Interest

Compound Name: Potassium cinnamate

Cat. No.: B096150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of potassium cinnamate in

aqueous and organic solvents. The information is intended to support research, development,

and formulation activities where potassium cinnamate is a compound of interest.

Introduction to Potassium Cinnamate
Potassium cinnamate (C₉H₇KO₂), the potassium salt of cinnamic acid, is a white crystalline

solid.[1][2][3][4] It is recognized for its pleasant, sweet, and balsamic odor.[5] This compound

has garnered significant interest in various industrial applications, including as a food

preservative, in fragrance formulations, and as a potential candidate in pharmaceutical

development due to its antimicrobial and anti-inflammatory properties.[2][3] A thorough

understanding of its solubility is critical for its effective application and formulation.

Aqueous Solubility of Potassium Cinnamate
Potassium cinnamate is generally described as being soluble in water.[1][2][3][4][5][6] The

potassium salt form of cinnamic acid enhances its aqueous solubility compared to the free acid.

[2] One source provides an estimated solubility of 1 x 10⁶ mg/L at 25 °C, which translates to

100 g/100 mL.[7] It is important to note that this is an estimated value and may not reflect

experimentally determined solubility. The pH of the aqueous medium can influence the

solubility, with the salt form being more soluble than the acid form, which would predominate at

lower pH values.
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Table 1: Aqueous Solubility of Potassium Cinnamate

Temperature (°C) Solubility ( g/100 mL) Notes

25 ~100 (Estimated)[7]

High solubility is expected, but

this value is an estimation and

should be confirmed

experimentally.

Quantitative experimental data at varying temperatures is not readily available in the reviewed

literature.

Solubility in Organic Solvents
The solubility of potassium cinnamate in organic solvents is varied and crucial for applications

such as organic synthesis, purification, and formulation in non-aqueous systems. Literature

suggests that it is soluble in some polar organic solvents.

Table 2: Solubility of Potassium Cinnamate in Common Organic Solvents

Solvent Formula Type
Solubility
Description

Ethanol C₂H₅OH Protic Polar
Soluble[1][2][4][5],

Slightly Soluble[3]

Methanol CH₃OH Protic Polar

No specific data

found, but solubility is

likely given its

solubility in ethanol.

Acetone C₃H₆O Aprotic Polar Soluble[1][2][4]

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS Aprotic Polar

No specific data

found.

Ethyl Acetate C₄H₈O₂
Aprotic, Moderately

Polar

No specific data

found.
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Note: The qualitative descriptions are based on available chemical supplier information.

Quantitative solubility data in these organic solvents is not readily available in the public

domain and would require experimental determination.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is essential for any serious research or development

endeavor. The following outlines a general experimental protocol for determining the solubility

of a solid compound like potassium cinnamate in a given solvent. This method is based on

the principle of creating a saturated solution and then quantifying the dissolved solute.

Materials and Equipment
Potassium Cinnamate (high purity)

Solvent of interest (e.g., deionized water, ethanol)

Analytical balance

Temperature-controlled shaker or water bath

Thermostatic chamber or incubator

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE or nylon)

Vials with airtight seals

Analytical instrumentation for quantification (e.g., UV-Vis Spectrophotometer, HPLC)

Experimental Workflow Diagram
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Figure 1. Experimental Workflow for Solubility Determination
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Caption: Figure 1. Experimental Workflow for Solubility Determination
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Step-by-Step Procedure
Preparation: Accurately weigh a sample of potassium cinnamate. Prepare a known volume

of the desired solvent in a sealable vial.

Creating a Slurry: Add an excess amount of potassium cinnamate to the solvent to ensure

that a saturated solution is formed. The presence of undissolved solid is necessary.

Equilibration: Seal the vial and place it in a temperature-controlled shaker or water bath.

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is

reached. The temperature should be maintained at the desired value (e.g., 25 °C).

Phase Separation: After equilibration, allow the vial to stand undisturbed at the same

temperature to let the excess solid settle. Centrifugation can be used to accelerate this

process.

Sampling and Filtration: Carefully withdraw a sample from the clear supernatant using a

syringe. Immediately filter the sample through a syringe filter (e.g., 0.45 µm) into a pre-

weighed volumetric flask. This step is crucial to remove any undissolved microcrystals.

Quantification:

Gravimetric Method: The solvent from the filtered sample can be evaporated, and the

mass of the remaining solid potassium cinnamate can be determined.

Spectroscopic/Chromatographic Method: Dilute the filtered sample to a concentration that

falls within the linear range of a pre-established calibration curve. Analyze the diluted

sample using a suitable analytical technique like UV-Vis spectrophotometry (as cinnamic

acid has a chromophore) or HPLC.

Calculation: From the concentration of the diluted sample and the dilution factor, calculate

the concentration of the saturated solution. Express the solubility in desired units (e.g., g/100

mL, mg/L, or mol/L).

Factors Influencing Solubility
Several factors can affect the solubility of potassium cinnamate:
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Temperature: The solubility of solids in liquids generally increases with temperature, although

there are exceptions. For endothermic dissolution processes, increasing the temperature will

increase solubility.

pH: In aqueous solutions, the pH will significantly impact the equilibrium between the soluble

potassium cinnamate salt and the less soluble cinnamic acid. At pH values below the pKa

of cinnamic acid (around 4.4), the less soluble acid form will precipitate.

Solvent Polarity: As a salt of an organic acid, potassium cinnamate's solubility will be

highest in polar solvents that can effectively solvate both the potassium cation and the

cinnamate anion. The principle of "like dissolves like" is applicable here.

Presence of Other Solutes: The presence of other salts or organic molecules can affect the

solubility through common ion effects or changes in the solvent properties.

Conclusion
Potassium cinnamate exhibits good solubility in water and polar organic solvents like ethanol

and acetone. However, there is a notable lack of precise, experimentally determined

quantitative solubility data across a range of temperatures and in a wider array of solvents in

publicly accessible literature. For researchers and formulation scientists, the experimental

determination of solubility using the protocols outlined in this guide is highly recommended to

obtain the accurate data necessary for their specific applications. This will ensure the

successful development of robust formulations and processes involving potassium
cinnamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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